Cas no 2172533-90-1 (4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid)

• Product Name: 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• CAS No: 2172533-90-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5877499
• PubChem ID: 165571935
• Update Time: 2025-10-29

4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• EN300-1578426
• 2172533-90-1
• 4-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,15-14-26(32)33)30-25(31)16-24(18-8-7-9-18)29-27(34)35-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23-24H,7-9,14-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： HHTFJMTWLUQFCV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC(C)(C)CCC(=O)O)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid

Recent Advances in the Study of 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS: 2172533-90-1)

The compound 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS: 2172533-90-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics.

One of the key findings in recent research is the compound's role in the synthesis of peptide-based inhibitors for proteases involved in various diseases, including cancer and viral infections. The Fmoc group in the molecule provides stability during solid-phase peptide synthesis (SPPS), while the cyclobutyl moiety enhances the conformational rigidity of the resulting peptides, potentially improving their binding affinity to target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited promising inhibitory activity against SARS-CoV-2 main protease, highlighting its relevance in antiviral drug development.

Further investigations have focused on optimizing the synthetic routes for 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to reduce reaction times and minimize byproduct formation. These methodological advancements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

In addition to its synthetic utility, the compound's pharmacokinetic properties have been a subject of interest. Studies have shown that the incorporation of the cyclobutyl group can enhance metabolic stability and oral bioavailability, making it a valuable scaffold for designing orally active drugs. Researchers are also exploring its potential in prodrug strategies, where the Fmoc group could be selectively cleaved in vivo to release active therapeutic agents.

Looking ahead, the versatility of 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid positions it as a key player in the development of next-generation therapeutics. Ongoing research aims to expand its applications beyond peptide synthesis, including its use in bioconjugation and as a linker in antibody-drug conjugates (ADCs). As the field continues to evolve, this compound is expected to play a pivotal role in addressing unmet medical needs through innovative chemical and biological approaches.